Cas no 101860-03-1 (12,14-Nonacosadiynoic acid)

• Product Name: 12,14-Nonacosadiynoic acid
• CAS No: 101860-03-1
• MF: C₂₉H₅₀O₂
• MW: 430.706109523773
• CID: 1134839
• PubChem ID: 13600597
• Update Time: 2025-04-20

12,14-Nonacosadiynoic acid Chemical and Physical Properties

Names and Identifiers

• 12,14-Nonacosadiynoic acid
• nonacosa-12,14-diynoic acid
• 101860-03-1
• DTXSID20544754

• Inchi： 1S/C29H50O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29(30)31/h2-14,19-28H2,1H3,(H,30,31)
• InChI Key： PFUNCKOSJCGCLW-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCC#CC#CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 430.3813
• Monoisotopic Mass: 430.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 23
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3